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Compound of Interest

Compound Name: Ethyl 3-bromo-6-chloropicolinate

Cat. No.: B1439760 Get Quote

This document provides a detailed, step-by-step protocol for the safe and compliant disposal of

Ethyl 3-bromo-6-chloropicolinate (CAS No. 1065074-97-6). Designed for researchers,

scientists, and drug development professionals, this guide moves beyond simple instructions to

explain the scientific rationale behind each procedural step, ensuring a culture of safety and

environmental responsibility in the laboratory.

Section 1: Executive Hazard Summary
Ethyl 3-bromo-6-chloropicolinate is a halogenated pyridine derivative. While specific

toxicological data is not thoroughly investigated for this exact compound, its structure

necessitates a highly cautious approach. Halogenated organic compounds as a class can be

toxic, environmentally persistent, and pose significant risks if not handled and disposed of

correctly.[1][2][3] The primary disposal route involves controlled incineration at a licensed

facility to ensure complete thermal destruction and scrubbing of flue gases.[4] Under no

circumstances should this chemical be discharged into sewer systems or disposed of as

common laboratory waste.[4]

Section 2: Chemical Profile and Regulatory
Classification
Understanding the fundamental properties of a chemical is the first step toward safe handling

and disposal.
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Property Value Source

CAS Number 1065074-97-6 [5]

Molecular Formula C₈H₇BrClNO₂ [5]

Molecular Weight 264.5 g/mol [5]

Classification
Halogenated Organic

Compound
[6][7]

Appearance Varies (typically solid or oil) N/A

Storage Room temperature [5]

As a halogenated organic compound, Ethyl 3-bromo-6-chloropicolinate falls under stringent

environmental regulations. In the United States, its disposal is governed by the Environmental

Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA). In the

European Union, the REACH (Registration, Evaluation, Authorisation and Restriction of

Chemicals) regulation places a strong emphasis on managing chemical risks from production

to disposal.[8][9][10][11]

Section 3: The Disposal Workflow: A Step-by-Step
Protocol
This protocol ensures that Ethyl 3-bromo-6-chloropicolinate waste is handled safely from the

point of generation to its final destruction.

Personal Protective Equipment (PPE)
Before handling the chemical or its waste, ensure the following PPE is worn:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat to protect from incidental contact.
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Ventilation: Always handle this compound and its waste within a certified chemical fume

hood to prevent inhalation of any potential vapors or dust.

Immediate Waste Segregation
Causality: Proper segregation is the most critical step in a compliant waste management

program. Mixing incompatible waste streams can lead to dangerous chemical reactions, and

cross-contamination can make entire waste containers untreatable by standard methods,

dramatically increasing disposal costs and environmental risk.

Dedicate a Waste Stream: Designate a specific waste stream for "Halogenated Organic

Waste."

Avoid Mixing: Do not mix Ethyl 3-bromo-6-chloropicolinate waste with non-halogenated

solvents, aqueous waste, or solid waste.

Point of Generation: Segregate waste immediately as it is generated. Do not allow it to

accumulate on the bench.

Waste Container Selection and Labeling
Causality: The choice of container prevents leaks and reactions, while proper labeling ensures

safety and compliance with federal and institutional regulations, such as the OSHA Hazard

Communication Standard.[12]

Container Selection:

Use a chemically compatible container, typically a high-density polyethylene (HDPE) or

glass bottle with a secure, screw-top cap.

Ensure the container is clean, dry, and in good condition.

Labeling:

Affix a "Hazardous Waste" label to the container before adding any waste.

Clearly write the full chemical name: "Ethyl 3-bromo-6-chloropicolinate." Avoid

abbreviations or formulas.
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List all constituents, including any solvents used for rinsing.

Indicate the specific hazards (e.g., "Toxic," "Environmental Hazard").

Keep the container closed at all times, except when adding waste.

On-Site Storage and Accumulation
Causality: Federal and local regulations limit the amount of hazardous waste that can be stored

and the duration of storage. Adherence to these rules is mandatory for compliance.

Storage Location: Store the sealed waste container in a designated Satellite Accumulation

Area (SAA) that is at or near the point of generation.

Secondary Containment: Place the waste container in a secondary containment bin to

prevent the spread of material in case of a leak.

Log Keeping: Maintain a log of the waste added to the container.

Arrange for Pickup: Once the container is full or reaches the institutional time limit, contact

your facility's Environmental Health & Safety (EHS) department to arrange for pickup and

final disposal.

Final Disposal Method
Causality: The chemical structure of halogenated pyridines makes them resistant to

biodegradation.[1] Therefore, the only environmentally sound method of disposal is complete

destruction.

Controlled Incineration: The designated and required method of disposal is high-temperature

incineration at a licensed chemical destruction facility.[4] This process must be coupled with

flue gas scrubbing to neutralize and capture acidic gases (such as HBr and HCl) generated

during combustion.[4][13]

Licensed Disposal Vendor: All disposal must be handled by a certified hazardous waste

contractor who can provide a manifest tracking the waste from your facility to its final

destination, as required by the EPA.
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Waste Generation
(Ethyl 3-bromo-6-chloropicolinate)

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Segregate Waste
(Halogenated Organic Stream)

Step 3: Select & Label Container
(HDPE/Glass, Hazardous Waste Label)

Step 4: Store in SAA
(Secondary Containment, Closed Lid)

Step 5: Contact EHS for Pickup

Final Disposal:
Licensed High-Temperature Incineration

with Flue Gas Scrubbing

EHS manages transfer

Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Ethyl 3-bromo-6-chloropicolinate.
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Section 4: Spill and Decontamination Procedures
Adherence to OSHA regulations for emergency response is critical.[12][14]

Evacuate: Alert personnel in the immediate area and evacuate if necessary.

Communicate: Inform your supervisor and contact your facility's EHS department

immediately.

Secure the Area: Prevent entry into the spill area.

PPE: Do not attempt cleanup without the appropriate PPE, including respiratory protection if

the material is a dust or aerosol.

Cleanup:

For small spills, use an absorbent material (e.g., vermiculite or sand) to contain the

substance.

Carefully sweep or scoop the absorbed material into a designated hazardous waste

container.

Decontaminate the area with a suitable solvent (e.g., ethanol or isopropanol), followed by

soap and water.

All cleanup materials (absorbent, wipes, contaminated PPE) must be disposed of as

halogenated hazardous waste.[15]

Section 5: The Scientific Rationale: Why This
Protocol is Essential
The stringent procedures outlined above are rooted in the chemical nature of halogenated

aromatic compounds like Ethyl 3-bromo-6-chloropicolinate.

Environmental Persistence: The carbon-halogen bonds (C-Br and C-Cl) are strong and not

easily broken down by natural microbial or hydrolytic processes.[2] Improper disposal can
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lead to the accumulation of these persistent organic pollutants (POPs) in soil and water,

where they can enter the food chain.[3]

Toxicity of Byproducts: While pyridine itself can be biodegradable under certain conditions,

the presence of halogen substituents significantly alters its environmental fate and can

increase its toxicity.[1][16] Furthermore, incomplete combustion can potentially generate

highly toxic byproducts like dioxins and furans. This is why controlled, high-temperature

incineration is mandated.[13]

Regulatory Compliance: Regulatory bodies like the EPA and OSHA in the U.S., and the

ECHA in Europe, have established comprehensive rules for managing hazardous waste to

protect both human health and the environment.[10][17][18] Failure to comply can result in

significant fines and legal action. This protocol is designed to meet or exceed these

regulatory standards.

By adhering to this guide, laboratory professionals can ensure they are not only protecting

themselves and their colleagues but are also acting as responsible stewards of the

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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